Cas no 689750-37-6 (ethyl 2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate)

• Product Name: ethyl 2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate
• CAS No: 689750-37-6
• MF: C₁₃H₁₆N₄O₄S
• MW: 324.355541229248
• CID: 6599916
• PubChem ID: 866658
• Update Time: 2025-10-24

ethyl 2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate
• ethyl 2-((5-((furan-2-carboxamido)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetate
• ethyl ({5-[(2-furoylamino)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetate
• ethyl 2-[[5-[(furan-2-carbonylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• ethyl 2-[(5-{[(furan-2-yl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• 689750-37-6
• MLS000087569
• SMR000023791
• HMS2434I16
• EU-0090848
• SR-01000094177
• CHEMBL1410718
• F0601-0079
• AKOS024586394
• SR-01000094177-1

• Inchi： 1S/C13H16N4O4S/c1-3-20-11(18)8-22-13-16-15-10(17(13)2)7-14-12(19)9-5-4-6-21-9/h4-6H,3,7-8H2,1-2H3,(H,14,19)
• InChI Key： CBMCWKUDTUWENZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C)C(CNC(C2=CC=CO2)=O)=NN=1

Computed Properties

• Exact Mass: 324.08922618g/mol
• Monoisotopic Mass: 324.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on ethyl 2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate

Ethyl 2-(5-{(Furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate: A Comprehensive Overview

Ethyl 2-(5-{(furan-2-yl)formamidomethyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetate is a complex organic compound with the CAS number 689750-37-6. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule consists of a triazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. This structure is further substituted with a furan moiety and an ethyl sulfanylacetate group, making it a versatile compound for various chemical reactions and biological studies.

The furan group in the molecule plays a crucial role in determining its electronic properties and reactivity. Furan is an aromatic heterocycle with conjugated double bonds, which contributes to the stability of the molecule. The formamidomethyl group attached to the furan ring adds another layer of functionality, enabling the compound to participate in hydrogen bonding and other non-covalent interactions. These features make ethyl 2-(5-{(furan-2-yl)formamidomethyl}-4-methyl...sulfanylacetate a promising candidate for drug design and development.

Recent studies have highlighted the potential of this compound as a biological scaffold for designing novel therapeutic agents. The triazole ring system is known for its ability to form stable complexes with metal ions, which is advantageous in medicinal chemistry for creating bioactive molecules. Additionally, the sulfanylacetate group provides a site for further functionalization, allowing chemists to modify the compound's properties according to specific requirements.

One of the most exciting developments involving this compound is its application in antimicrobial research. Researchers have explored its ability to inhibit bacterial growth by targeting specific enzymes involved in cell wall synthesis. The combination of the triazole ring's metal-binding capacity and the furan's electron-withdrawing effects makes this compound highly effective in disrupting bacterial pathways.

In terms of synthesis, ethyl 2-(5-{(furan...sulfanylacetate can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste generation.

The structural complexity of this compound also makes it an ideal substrate for studying non-covalent interactions such as π–π stacking and hydrogen bonding. These interactions are critical in determining the compound's solubility, stability, and bioavailability. By understanding these factors, chemists can optimize the compound's properties for specific applications in drug delivery systems or diagnostic agents.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of ethyl 2-(5-{(furan...sulfanylacetate). Quantum mechanical calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the presence of both the furan and triazole groups. This characteristic makes it a potential candidate for use in electrochemical sensors or as a component in organic light-emitting diodes (OLEDs).

In conclusion, ethyl 2-(5-{(furan...sulfanylacetate (CAS No: 689750-37-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as a versatile building block for designing advanced materials and therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.